5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride
Overview
Description
5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride (5-BTHIQ-2-Cl) is an organic compound with a unique structure and a wide range of applications. It is a derivative of the isoquinoline ring system and is used in the synthesis of various pharmaceuticals, as well as in research and development. 5-BTHIQ-2-Cl is a powerful reagent and has been used in a variety of reactions, including the synthesis of heterocyclic compounds, the preparation of small-molecule drugs, and the synthesis of peptides and proteins.
Mechanism of Action
5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride acts as a reagent in a variety of reactions and has been used in the synthesis of various pharmaceuticals. The compound acts as a nucleophile, attacking electrophilic centers in the substrate molecule and forming a covalent bond. This covalent bond is then broken, allowing the product to be isolated.
Biochemical and Physiological Effects
5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride has been used in the synthesis of various pharmaceuticals and has been studied for its biochemical and physiological effects. Studies have shown that the compound has no significant toxicity or adverse effects on the body. Additionally, the compound has been found to have no mutagenic or carcinogenic effects.
Advantages and Limitations for Lab Experiments
5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride has several advantages for use in laboratory experiments. It is a powerful reagent and can be used in a variety of reactions, making it a versatile tool for synthesis. Additionally, the compound is non-toxic and has no mutagenic or carcinogenic effects, making it safe to use in laboratory settings. However, the compound is unstable and can easily decompose in the presence of light, heat, or moisture.
Future Directions
The potential applications of 5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride are vast and there are many possible future directions for research and development. One possible direction is the synthesis of novel small-molecule drugs and pharmaceuticals. Additionally, the compound could be used in the synthesis of peptides and proteins, as well as in the development of new heterocyclic compounds. Furthermore, the compound could be used to synthesize a variety of other compounds, such as antibiotics and anti-cancer drugs. Finally, further research could be conducted on the biochemical and physiological effects of the compound, as well as its potential toxicity and adverse effects.
Synthesis Methods
5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride is synthesized through a reaction between 5-bromo-1,2,3,4-tetrahydroisoquinoline and thionyl chloride. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and is typically performed at temperatures between 50-100°C. The reaction is complete when the reaction mixture is heated to reflux and all of the starting material has been consumed. The product is then isolated by filtration and purified by recrystallization.
Scientific Research Applications
5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride has been used in a variety of scientific research applications, including the synthesis of heterocyclic compounds, the preparation of small-molecule drugs, and the synthesis of peptides and proteins. It has also been used as a reagent in the synthesis of various pharmaceuticals, such as the antifungal drug fluconazole and the anti-inflammatory drug ibuprofen. Additionally, 5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride has been used in the synthesis of several other compounds, such as the anti-cancer drug paclitaxel and the anti-malarial drug artemisinin.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride involves the conversion of 1,2,3,4-tetrahydroisoquinoline to the corresponding carboxylic acid, followed by conversion to the acid chloride and subsequent bromination.", "Starting Materials": [ "1,2,3,4-tetrahydroisoquinoline", "Sodium hydroxide (NaOH)", "Sodium hypochlorite (NaOCl)", "Thionyl chloride (SOCl2)", "Bromine (Br2)" ], "Reaction": [ "1. Conversion of 1,2,3,4-tetrahydroisoquinoline to the carboxylic acid using NaOH and NaOCl", "2. Conversion of the carboxylic acid to the acid chloride using SOCl2", "3. Bromination of the acid chloride using Br2 to yield 5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride" ] } | |
CAS RN |
2300722-09-0 |
Product Name |
5-bromo-1,2,3,4-tetrahydroisoquinoline-2-carbonyl chloride |
Molecular Formula |
C10H9BrClNO |
Molecular Weight |
274.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
